Cas no 40685-92-5 (N,N-Dimethylhydrazinecarboxamide)

• Product Name: N,N-Dimethylhydrazinecarboxamide
• CAS No: 40685-92-5
• MF: C₃H₉N₃O
• MW: 103.123059988022
• MDL: MFCD00966001
• CID: 335184
• PubChem ID: 312376
• Update Time: 2025-05-23

N,N-Dimethylhydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,N,N-dimethyl-
• N,N-Dimethylhydrazinecarboxamide
• 4,4-dimethyl semicarbazide
• 4,4-Dimethyl-semicarbazid
• 4,4'-dimethylsemicarbazide
• AC1L7L56
• AC1Q3W23
• AG-B-95561
• CTK7F1304
• NSC222377
• DTXSID90310084
• AKOS005174047
• SCHEMBL4992495
• NSC-222377
• CS-0216766
• 3-amino-1,1-dimethylurea
• 40685-92-5
• 4,4-dimethylsemicarbazide
• NSC 222377
• F8889-9243
• MFCD00966001
• SB86259
• LS-04195
• EN300-59457
• AT40837
• Hydrazinecarboxamide, N,N-dimethyl-
• DB-221461
• ALBB-013476

• MDL： MFCD00966001
• Inchi： 1S/C3H9N3O/c1-6(2)3(7)5-4/h4H2,1-2H3,(H,5,7)
• InChI Key： PGLFGNJUOPLFLV-UHFFFAOYSA-N
• SMILES： O=C(NN)N(C)C

Computed Properties

• Exact Mass: 103.07467
• Monoisotopic Mass: 103.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36

N,N-Dimethylhydrazinecarboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Semicarbazides

Additional information on N,N-Dimethylhydrazinecarboxamide

Introduction to N,N-Dimethylhydrazinecarboxamide (CAS No. 40685-92-5)

N,N-Dimethylhydrazinecarboxamide, a compound with the chemical formula C₅H₁₁N₃O, is a significant molecule in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 40685-92-5, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The N,N-Dimethylhydrazinecarboxamide molecule features a hydrazinecarboxamide functional group, which makes it a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The study of such compounds is often intertwined with advancements in synthetic methodologies and their applications in drug development. Recent research has highlighted the importance of hydrazine derivatives in the synthesis of bioactive molecules. The structural motif present in N,N-Dimethylhydrazinecarboxamide, particularly the amide and hydrazine functionalities, offers a rich framework for chemical modifications. These modifications can lead to the development of novel compounds with enhanced pharmacological properties.

In the realm of pharmaceutical research, N,N-Dimethylhydrazinecarboxamide has been investigated for its potential role as a precursor in the synthesis of more complex molecules. The hydrazinecarboxamide group is known to participate in various reactions, including condensation reactions with carbonyl compounds, leading to the formation of hydrazones or oximes. These intermediates are crucial in the development of drugs targeting various therapeutic areas.

One of the most compelling aspects of N,N-Dimethylhydrazinecarboxamide is its utility in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many biologically active molecules, and their synthesis often requires specialized reagents. The amide functionality in N,N-Dimethylhydrazinecarboxamide can be leveraged to construct nitrogen-containing heterocycles, which are prevalent in pharmaceuticals due to their ability to interact with biological targets.

Recent studies have demonstrated the use of N,N-Dimethylhydrazinecarboxamide in the preparation of imidazolidinones and pyridazinones, which are classes of heterocycles with significant pharmacological interest. These studies have shown that the compound can serve as a key building block for constructing complex molecular architectures. The ability to tailor these structures through selective functionalization opens up numerous possibilities for drug discovery and development.

The pharmaceutical industry has always been keen on exploring new synthetic pathways that can lead to more efficient and cost-effective drug production. N,N-Dimethylhydrazinecarboxamide fits into this paradigm by offering a versatile intermediate that can be modified to produce a wide range of pharmacologically relevant molecules. Its role as a precursor in multistep syntheses underscores its importance in modern medicinal chemistry.

Moreover, the environmental and safety considerations associated with N,N-Dimethylhydrazinecarboxamide make it an attractive candidate for green chemistry initiatives. Efforts have been made to develop synthetic routes that minimize waste and reduce hazardous byproducts. These sustainable approaches are essential for ensuring that chemical research remains viable and responsible in the long term.

The applications of N,N-Dimethylhydrazinecarboxamide extend beyond pharmaceuticals into other areas such as agrochemicals and material science. In agrochemicals, hydrazine derivatives have been explored for their potential as intermediates in the synthesis of pesticides and herbicides. The structural versatility of N,N-Dimethylhydrazinecarboxamide allows for modifications that can enhance its efficacy as a building block in these contexts.

In material science, the compound has been investigated for its role in polymer chemistry. The amide group can participate in reactions that lead to the formation of polyamides or other high-performance polymers. These materials are valued for their durability, thermal stability, and mechanical properties, making them suitable for various industrial applications.

The future prospects of N,N-Dimethylhydrazinecarboxamide are promising, given its multifaceted utility across different scientific disciplines. Ongoing research aims to uncover new synthetic strategies and applications that can further expand its significance. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to innovative solutions in chemistry and beyond.